3-Iodo-1-isopropyl-1H-pyrrolo[3,2-c]pyridine

• IUPAC Name: 3-iodo-1-propan-2-ylpyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C10H11IN2/c1-7(2)13-6-9(11)8-5-12-4-3-10(8)13/h3-7H,1-2H3
• InChI Key: IGWBQNOQVXSZCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=C1C=CN=C2)I
• Molecular Formula: C10H11IN2
• Molecular Weight: 286.11 g/mol

Description

“3-Iodo-1-isopropyl-1H-pyrrolo[3,2-c]pyridine” is a chemical compound with the molecular formula C7H5IN2. It is a solid substance at 20 degrees Celsius. The compound is air sensitive and should be stored under inert gas. It is white to light yellow to light orange in color.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Iodo-1-isopropyl-1H-pyrrolo[3,2-c]pyridine” include a molecular weight of 244.03. It is a solid at 20 degrees Celsius. The compound is air sensitive and should be stored under inert gas.

Scientific Research Applications

• Halogen Shuffling in Pyridines : The compound has been used in studies exploring halogen shuffling in pyridines, particularly in site-selective electrophilic substitutions. This research is significant for understanding and manipulating the molecular structure for various applications (Mongin et al., 1998).

• Synthesis of Isochromenes and Dihydroisobenzofurans : It also plays a role in the synthesis of a variety of iodo-substituted isochromenes, dihydroisobenzofurans, and pyranopyridines, which are prepared under mild conditions. This synthesis is crucial for creating compounds with potential pharmaceutical applications (Mancuso et al., 2010).

• Multinuclear NMR Study of Complexes : The compound is involved in multinuclear NMR studies and crystal structures of complexes, which is important for understanding the molecular interactions and structure-activity relationships (Tessier & Rochon, 1999).

• Functionalization for Agrochemicals and Materials : Research has also explored its functionalization for creating new compounds aimed at agrochemical and functional material applications. Such studies are pivotal in developing new chemicals for agricultural and industrial uses (Minakata et al., 1992).

• Synthesis of Acetyl and Iodo Derivatives : Its role in the synthesis of acetyl and iodo derivatives of pyridine compounds has been studied. These derivatives have applications in various chemical syntheses and potentially in drug discovery (Nikam & Kappe, 2017).

• Formation of Various Pyrrolo-Imidazo-Pyridines : It has been used in the metal-free formation of various pyrrolo-imidazo-pyridines, showcasing its versatility in organic synthesis and potential for creating bioactive compounds (Tber et al., 2015).

Safety and Hazards

The compound is classified as harmful if swallowed, causes skin irritation, and causes serious eye damage. Precautionary measures include not eating, drinking, or smoking when using this product, washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes in contact with skin.

Synthesis routes and methods

Procedure details

To a suspension of 3-iodo-1H-pyrrolo[3,2-c]pyridine (Preparation 47, 82 g, 340 mmol) and cesium carbonate (164 g, 504 mmol) in DMF (650 mL) was added 2-iodopropane (30.7 mL, 307 mmol) dropwise over 25 minutes at room temperature and the reaction was stirred for 6 hours. The reaction was poured into water (500 mL), stirred for 10 minutes and extracted into EtOAc (4×350 mL). The organic layers were combined, washed with brine, passed through a phase separation cartridge and concentrated in vacuo. The residue was purified using silica gel column chromatography eluting with DCM followed by 50% EtOAc in DCM to afford the title compound as a pale brown gum (93 g, 61%).